2-(Benzyloxy)-3-bromo-5-fluoroaniline
Overview
Description
2-(Benzyloxy)-3-bromo-5-fluoroaniline, also known as 2-Benzyloxy-3-bromo-5-fluoroaniline, is a brominated aniline derivative that is used in various scientific research applications. It is a synthetic compound that has been used in the synthesis of a variety of peptides, heterocyclic compounds, and other organic compounds. It is also used as a research tool in the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis of Aryl Schiff Bases
“2-(Benzyloxy)-3-bromo-5-fluoroaniline” could potentially be used in the synthesis of aryl Schiff bases. For instance, a new benzyloxy containing ortho hydroxyl-substituted aryl Schiff base was synthesized and characterized by 1H-, 13C-NMR and infrared spectroscopic techniques .
Photochemical Studies
The compound could be used in photochemical studies. The UV-induced benzyloxy rotamerization in an ortho OH-substituted aryl Schiff base has been reported . This is the first report on UV-induced conformational changes taking place in a benzyloxy fragment for a matrix-isolated compound .
Synthesis of Benzyl Ethers and Esters
“2-(Benzyloxy)-3-bromo-5-fluoroaniline” could potentially be used in the synthesis of benzyl ethers and esters. 2-Benzyloxy-1-methylpyridinium triflate is emerging as a mild, convenient, and in some cases uniquely effective new reagent for the synthesis of benzyl ethers and esters .
Preparation of Sequential Polypeptides
2-Benzyloxyphenol, a related compound, is used to prepare sequential polypeptides . It’s possible that “2-(Benzyloxy)-3-bromo-5-fluoroaniline” could have similar applications.
Synthesis of Multidentate Chelating Ligands
2-Benzyloxyphenol is used as a reagent for the synthesis of multidentate chelating ligands . “2-(Benzyloxy)-3-bromo-5-fluoroaniline” could potentially be used in a similar manner.
properties
IUPAC Name |
3-bromo-5-fluoro-2-phenylmethoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrFNO/c14-11-6-10(15)7-12(16)13(11)17-8-9-4-2-1-3-5-9/h1-7H,8,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRWDOSSHMJXEOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2Br)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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